Cas no 1805529-16-1 (3-Bromo-5-cyano-4-methylbenzoic acid)
3-Bromo-5-cyano-4-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-cyano-4-methylbenzoic acid
-
- Inchi: 1S/C9H6BrNO2/c1-5-7(4-11)2-6(9(12)13)3-8(5)10/h2-3H,1H3,(H,12,13)
- InChI Key: CDIRQPOVLFVWSL-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)O)=CC(C#N)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 258
- XLogP3: 2.2
- Topological Polar Surface Area: 61.1
3-Bromo-5-cyano-4-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012436-250mg |
3-Bromo-5-cyano-4-methylbenzoic acid |
1805529-16-1 | 97% | 250mg |
484.80 USD | 2021-05-28 | |
| Alichem | A010012436-500mg |
3-Bromo-5-cyano-4-methylbenzoic acid |
1805529-16-1 | 97% | 500mg |
798.70 USD | 2021-05-28 | |
| Alichem | A010012436-1g |
3-Bromo-5-cyano-4-methylbenzoic acid |
1805529-16-1 | 97% | 1g |
1,534.70 USD | 2021-05-28 |
3-Bromo-5-cyano-4-methylbenzoic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 3-Bromo-5-cyano-4-methylbenzoic acid
Introduction to 3-Bromo-5-cyano-4-methylbenzoic acid (CAS No. 1805529-16-1)
3-Bromo-5-cyano-4-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1805529-16-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its bromine, cyano, and methyl substituents, which contribute to its unique chemical properties and potential biological activities.
The structural configuration of 3-Bromo-5-cyano-4-methylbenzoic acid makes it a versatile intermediate in synthetic chemistry. The presence of a bromine atom at the 3-position enhances its reactivity in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the cyano group at the 5-position introduces a polar functional group that can participate in hydrogen bonding interactions, influencing both solubility and binding affinity in biological systems.
3-Bromo-5-cyano-4-methylbenzoic acid has been explored in several cutting-edge research areas within pharmaceutical science. One notable application is in the development of novel inhibitors targeting enzyme-protein interactions. Recent studies have demonstrated its utility as a precursor in synthesizing small-molecule modulators that interfere with key signaling pathways implicated in inflammatory and metabolic disorders. The benzoic acid core is particularly recognized for its role in modulating immune responses, making this compound a promising candidate for further investigation.
In the realm of medicinal chemistry, derivatives of benzoic acid have been extensively studied for their pharmacological properties. The incorporation of halogen atoms, such as bromine, into aromatic rings often enhances binding affinity to biological targets. This feature has been leveraged in the design of 3-Bromo-5-cyano-4-methylbenzoic acid derivatives as potential therapeutic agents. For instance, researchers have synthesized analogs of this compound that exhibit inhibitory effects on enzymes involved in cancer progression, highlighting its significance as a structural scaffold.
The cyano group in 3-Bromo-5-cyano-4-methylbenzoic acid contributes to its ability to engage with biological molecules through multiple interaction mechanisms. This functional moiety can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are crucial for optimizing drug-receptor binding. Such characteristics make this compound an attractive building block for medicinal chemists seeking to develop high-affinity ligands with improved pharmacokinetic profiles.
Recent advancements in computational chemistry have further illuminated the potential of 3-Bromo-5-cyano-4-methylbenzoic acid as a pharmacophore. Molecular docking studies have revealed that its structural features align well with binding pockets of various therapeutic targets, including kinases and transcription factors. These findings suggest that modifications to this scaffold could yield novel compounds with enhanced therapeutic efficacy and reduced side effects.
The synthesis of 3-Bromo-5-cyano-4-methylbenzoic acid involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic routes include bromination of pre-existing aromatic systems followed by cyanation and methylation at specified positions. These transformations underscore the compound's role as a key intermediate in constructing more complex molecules with tailored biological activities.
In conclusion, 3-Bromo-5-cyano-4-methylbenzoic acid (CAS No. 1805529-16-1) represents a significant asset in pharmaceutical research due to its unique structural features and functional diversity. Its applications span from enzyme inhibition to the development of novel therapeutic agents targeting various diseases. As research continues to uncover new biological roles for benzoic acid derivatives, compounds like this are poised to play an increasingly pivotal role in drug discovery and development.
1805529-16-1 (3-Bromo-5-cyano-4-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)